(Indan-2-ylamino)phenylacetic acid methyl ester

• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: methyl 2-(2,3-dihydro-1H-inden-2-ylamino)-2-phenylacetate
• InChI: InChI=1S/C18H19NO2/c1-21-18(20)17(13-7-3-2-4-8-13)19-16-11-14-9-5-6-10-15(14)12-16/h2-10,16-17,19H,11-12H2,1H3
• InChI Key: AQSLREPIBYYKFI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=CC=C1)NC2CC3=CC=CC=C3C2

Description

(Indan-2-ylamino)phenylacetic acid methyl ester is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of racemic α-bromophenylacetic acid methyl ester, 5.0 g (22.0 mmol) in 200 mL of tetrahydrofuran was added 3.4 mL (22.0 mmol) of triethylamine and 8.8 g (66.0 mmol) of 2-aminoindan. The reaction mixture was refluxed for four hours, cooled to ambient temperature and concentrated to dryness. The residue was partitioned between 20% isopropanol/chloroform and water. The mixture was washed with saturated sodium bicarbonate, washed with brine, dried over sodium sulfate, filtered and concentrated to dryness. The residue was purified by chromatography using chloroform as eluent and was concentrated to dryness to give a quantitative yield of the desired mixture of isomers as a tan, viscous oil. MS (ion spray) 282.2 (M+).